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Eupalinilide D Eupalinilide D
Brand Name: Vulcanchem
CAS No.: 757202-14-5
VCID: VC0150144
InChI: InChI=1S/C15H19ClO5/c1-6-3-8(17)12-10(6)13-11(7(2)14(19)21-13)9(18)4-15(12,20)5-16/h3,8-13,17-18,20H,2,4-5H2,1H3/t8-,9-,10+,11-,12-,13-,15+/m1/s1
SMILES: CC1=CC(C2C1C3C(C(CC2(CCl)O)O)C(=C)C(=O)O3)O
Molecular Formula: C15H19ClO5
Molecular Weight: 314.76 g/mol

Eupalinilide D

CAS No.: 757202-14-5

Reference Standards

VCID: VC0150144

Molecular Formula: C15H19ClO5

Molecular Weight: 314.76 g/mol

Eupalinilide D - 757202-14-5

CAS No. 757202-14-5
Product Name Eupalinilide D
Molecular Formula C15H19ClO5
Molecular Weight 314.76 g/mol
IUPAC Name (3aR,4R,6R,6aS,7R,9aR,9bR)-6-(chloromethyl)-4,6,7-trihydroxy-9-methyl-3-methylidene-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
Standard InChI InChI=1S/C15H19ClO5/c1-6-3-8(17)12-10(6)13-11(7(2)14(19)21-13)9(18)4-15(12,20)5-16/h3,8-13,17-18,20H,2,4-5H2,1H3/t8-,9-,10+,11-,12-,13-,15+/m1/s1
Standard InChIKey JNRJLCSYIQFLDS-DKLFCYGSSA-N
Isomeric SMILES CC1=C[C@H]([C@@H]2[C@H]1[C@@H]3[C@@H]([C@@H](C[C@@]2(CCl)O)O)C(=C)C(=O)O3)O
SMILES CC1=CC(C2C1C3C(C(CC2(CCl)O)O)C(=C)C(=O)O3)O
Canonical SMILES CC1=CC(C2C1C3C(C(CC2(CCl)O)O)C(=C)C(=O)O3)O
PubChem Compound 11347578
Last Modified Nov 11 2021
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